10-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)decanoic acid

• CAS RN: 104281-40-5
• Molecular Formula: C18H23NO4
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 10-(1,3-dioxoisoindol-2-yl)decanoic acid
• InChI: InChI=1S/C18H23NO4/c20-16(21)12-6-4-2-1-3-5-9-13-19-17(22)14-10-7-8-11-15(14)18(19)23/h7-8,10-11H,1-6,9,12-13H2,(H,20,21)
• InChI Key: VMNCZZSOSFEING-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCCCCCC(=O)O

Description

10-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)decanoic acid is a useful research compound. Its molecular formula is C18H23NO4 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-undec-10-enyl-1,3-dioxo-1,3-dihydroisoindole (2 g, 6.68 mmol) of Step 1 and Aliquat® 336 (0.2 g) in a mixture of hexane (20 ml) and acetic acid (6 ml) was added dropwise to a solution of potassium permanganate (2.76 g, 20 mmol) in water (28 ml) while cooling at 0° C. The reaction mixture was stirred at room temperature for 7 hours, then an aqueous solution of sodium bisulfite was added until disappearance of the purple colour. The mixture was then extracted with ethyl acetate and the organic phase was dried over sodium sulfate and concentrated. The residue was purified by silica gel column chromatography eluting with 2:1 hexane:ethyl acetate mixture. The product was obtained as a white solid (1.29 g, 61% yield).